molecular formula C14H12ClNO3 B2854399 Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate CAS No. 338755-19-4

Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate

Cat. No. B2854399
CAS RN: 338755-19-4
M. Wt: 277.7
InChI Key: QRLFPNHYPCRYQV-UHFFFAOYSA-N
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Description

Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate, also known as Methyl-4-chloro-6-oxo-1,6-dihydropyridine-3-carboxylate (MCO), is a chemical compound that belongs to the class of dihydropyridine derivatives. It has been widely studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Antimalarial Activity

This compound is structurally similar to synthetic 1, 4-disubstituted piperidines, which have shown high selectivity for resistant Plasmodium falciparum . The emergence of resistance to artemisinins and some of their combinations in chemotherapy of clinical malaria has intensified the search for novel safe efficacious antimalarial molecules .

Synthesis and Characterization

Various derivatives of this compound have been synthesized using condensation reactions, employing techniques like X-ray crystallography for structural analysis. These studies emphasize the chemical’s flexibility in forming different compounds.

Crystal Structure Analysis

Crystallographic studies reveal that the piperidine ring in these compounds typically adopts a chair conformation, providing insights into their molecular geometry.

Antiproliferative Activity

Some derivatives of this compound have been evaluated for their antiproliferative effects against various human cell lines, indicating potential applications in cancer research.

Antitubercular Activities

Certain cyclopropyl methanol derivatives, which include a piperidine structure similar to this compound, have demonstrated significant antitubercular activity, suggesting potential for tuberculosis treatment.

Insecticidal Properties

Studies on compounds derived from Piper nigrum Linn. containing piperidine structures have shown insecticidal properties, indicating potential agricultural uses.

Electrochemical Oxidation

Research on the electrochemical oxidation of piperidin-4-ones, related to this compound, highlights their potential in synthetic chemistry applications.

Future Directions

The future directions for this compound could involve further exploration of the core structure using chemistry approaches and biological screening, including in vivo studies in an animal model of malaria, which may yield important antimalarial leads.

properties

IUPAC Name

methyl 1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12ClNO3/c1-19-14(18)11-4-7-13(17)16(9-11)8-10-2-5-12(15)6-3-10/h2-7,9H,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRLFPNHYPCRYQV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CN(C(=O)C=C1)CC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate

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